3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C23H19N3OS
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 6-amino-N,N-diphenyl-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C23H19N3OS/c24-20-18-14-15-8-7-13-19(15)25-22(18)28-21(20)23(27)26(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-6,9-12,14H,7-8,13,24H2
• InChI Key: MZMWFAUTSVBEBH-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)N=C3C(=C2)C(=C(S3)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)N
• Canonical SMILES: C1CC2=CC3=C(N=C2C1)SC(=C3N)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5

Description

3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide, also known as CTDP, is a novel compound that has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry. CTDP has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been investigated for its potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide exhibits potent anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and neurodegeneration. 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the inhibition of cancer cell proliferation. 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has also been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the degradation of dopamine and other neurotransmitters. Inhibition of MAO can lead to increased levels of dopamine and other neurotransmitters in the brain, resulting in neuroprotective effects.
Biochemical and Physiological Effects:
3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to exhibit a variety of biochemical and physiological effects, including inhibition of cancer cell proliferation, induction of apoptosis, and neuroprotective effects. 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to induce G2/M cell cycle arrest and apoptosis in cancer cells, resulting in the inhibition of cancer cell proliferation. 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has also been shown to exhibit neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease, by increasing levels of dopamine and other neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has several advantages for lab experiments, including its high potency and selectivity for cancer cells and its ability to cross the blood-brain barrier and exhibit neuroprotective effects. However, 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide, including the development of more efficient synthesis methods, the investigation of its potential applications in the treatment of other diseases, and the elucidation of its mechanism of action. Further studies are needed to determine the optimal dosage and administration route for 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide, as well as its potential side effects and toxicity. Additionally, the development of 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide derivatives with improved pharmacological properties may lead to the development of more effective treatments for cancer and neurodegenerative diseases.

Synthesis Methods

3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide has been synthesized using various methods, including the reaction of 2-aminocyclopenta[b]thiophene-3-carboxylic acid with diphenylamine and subsequent cyclization. Another method involves the reaction of 2-chloro-5-nitropyridine with 2-thiophenecarboxylic acid, followed by reduction and cyclization. Both methods have been reported to yield 3-amino-N,N-diphenyl-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide in good yields and purity.